![molecular formula C24H26FN3O2 B2952338 N-(2-(4-(4-fluorophenyl)piperazin-1-yl)ethyl)-2-(naphthalen-2-yloxy)acetamide CAS No. 1049345-65-4](/img/structure/B2952338.png)
N-(2-(4-(4-fluorophenyl)piperazin-1-yl)ethyl)-2-(naphthalen-2-yloxy)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N-(2-(4-(4-fluorophenyl)piperazin-1-yl)ethyl)-2-(naphthalen-2-yloxy)acetamide” is a complex organic compound. The name suggests it contains a piperazine ring, which is a common feature in many pharmaceuticals and other active compounds .
Molecular Structure Analysis
The molecular structure of this compound would likely be characterized by the presence of a piperazine ring, a naphthalene ring, and a fluorophenyl group .
Chemical Reactions Analysis
The chemical reactions of this compound would depend on its exact structure. Piperazines can undergo a variety of reactions, including acylation and alkylation .
Scientific Research Applications
Pharmacology: Inhibitor of Human Equilibrative Nucleoside Transporters (ENTs)
This compound has been studied for its role as an inhibitor of ENTs, which are integral in nucleotide synthesis and chemotherapy. ENT inhibitors like this compound can be selective to ENT2 over ENT1, offering potential for targeted therapies .
Neuroscience: Dopamine Receptor Ligand
Compounds with a similar structure have been identified as potent, selective ligands for dopamine receptors, particularly D4. This suggests potential applications in studying neurological disorders and developing treatments for conditions like schizophrenia and Parkinson’s disease .
Cancer Research: Structure-Activity Relationship Studies
Analogues of this compound have been used in structure-activity relationship studies to understand their effect on cancer cell viability. Such research can lead to the development of new anticancer drugs .
Allergy and Immunology: Histamine H1 Receptor Affinity
Related compounds have shown high affinity for histamine H1 receptors, indicating potential use in managing allergies, hay fever, angioedema, and urticaria. This compound could be explored for similar applications .
Chemotherapy: Adenosine Function Regulation
By inhibiting ENTs, this compound could regulate adenosine function, which is crucial in chemotherapy. It may help in modulating drug uptake and efficacy in cancer treatment .
Drug Discovery: Non-competitive Inhibitor
The compound has been characterized as a non-competitive inhibitor, which does not affect cell viability or protein expression. This property is valuable in drug discovery for identifying compounds with minimal side effects .
Molecular Docking: Binding Site Analysis
Molecular docking studies have been conducted to determine the binding sites of similar compounds. This compound could be used in computational models to predict interactions with biological targets .
Synthetic Chemistry: Precursor for Analogues
The compound serves as a precursor for synthesizing various analogues with different biological activities. This is crucial in the development of a diverse range of pharmacologically active agents .
Mechanism of Action
Future Directions
properties
IUPAC Name |
N-[2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl]-2-naphthalen-2-yloxyacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H26FN3O2/c25-21-6-8-22(9-7-21)28-15-13-27(14-16-28)12-11-26-24(29)18-30-23-10-5-19-3-1-2-4-20(19)17-23/h1-10,17H,11-16,18H2,(H,26,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OLYAQTHQBSTDEJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CCNC(=O)COC2=CC3=CC=CC=C3C=C2)C4=CC=C(C=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H26FN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
407.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-(4-(4-fluorophenyl)piperazin-1-yl)ethyl)-2-(naphthalen-2-yloxy)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.